Cas no 1241911-41-0 ((6-tert-butylpyridin-3-yl)methanol)

(6-tert-butylpyridin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (6-tert-Butylpyridin-3-yl)methanol
- (6-tert-butylpyridin-3-yl)methanol
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- MDL: MFCD28139515
- Inchi: 1S/C10H15NO/c1-10(2,3)9-5-4-8(7-12)6-11-9/h4-6,12H,7H2,1-3H3
- InChI Key: RPUJAWBFTVIVNK-UHFFFAOYSA-N
- SMILES: C1=NC(C(C)(C)C)=CC=C1CO
(6-tert-butylpyridin-3-yl)methanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM411839-250mg |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95%+ | 250mg |
$545 | 2022-06-13 | |
Chemenu | CM411839-500mg |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95%+ | 500mg |
$844 | 2022-06-13 | |
TRC | B490575-5mg |
(6-tert-Butylpyridin-3-yl)methanol |
1241911-41-0 | 5mg |
$ 50.00 | 2022-06-07 | ||
TRC | B490575-50mg |
(6-tert-Butylpyridin-3-yl)methanol |
1241911-41-0 | 50mg |
$ 295.00 | 2022-06-07 | ||
Enamine | EN300-194149-0.05g |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 0.05g |
$229.0 | 2023-09-17 | |
Aaron | AR01BHUH-1g |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 1g |
$1381.00 | 2025-02-09 | |
Enamine | EN300-194149-1g |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 1g |
$986.0 | 2023-09-17 | |
Aaron | AR01BHUH-5g |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 5g |
$3955.00 | 2023-12-16 | |
A2B Chem LLC | AW14861-2.5g |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 2.5g |
$2068.00 | 2024-04-20 | |
A2B Chem LLC | AW14861-50mg |
(6-tert-butylpyridin-3-yl)methanol |
1241911-41-0 | 95% | 50mg |
$277.00 | 2024-04-20 |
(6-tert-butylpyridin-3-yl)methanol Related Literature
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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2. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
Additional information on (6-tert-butylpyridin-3-yl)methanol
The Compound (6-Tert-Butylpyridin-3-Yl)Methanol: A Comprehensive Overview
(6-Tert-butylpyridin-3-yl)methanol, also known by its CAS number 1241911-41-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of (6-Tert-butylpyridin-3-yl)methanol consists of a pyridine ring substituted with a tert-butyl group at the 6-position and a hydroxymethyl group at the 3-position, making it a valuable molecule for further exploration.
The synthesis of (6-Tert-butylpyridin-3-yl)methanol typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating functional groups through substitution or addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. The tert-butyl group at the 6-position plays a crucial role in stabilizing the molecule's structure, while the hydroxymethyl group at the 3-position introduces hydrophilic properties, making it suitable for various applications.
One of the most promising areas of research involving (6-Tert-butylpyridin-3-yl)methanol is its potential use in drug development. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to modulate kinase activity, which is critical in cellular signaling pathways. These findings suggest that (6-Tert-butylpyridin-3-Yl)Methanol could serve as a lead compound for developing novel therapeutic agents.
In addition to its pharmacological applications, (6-Tert-butylpyridin-3-Yl)Methanol has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes and influence growth patterns has led to investigations into its potential as a plant growth regulator or an agent for combating pests. Field trials have demonstrated promising results, indicating that this compound could be an eco-friendly alternative to conventional pesticides.
The environmental impact of (6-Tert-butylpyridin-3-Yl)Methanol is another area of active research. Scientists are examining its biodegradability and toxicity levels to assess its safety for use in various industrial processes. Preliminary studies suggest that it has low toxicity and can be effectively degraded under specific environmental conditions, making it a sustainable choice for green chemistry applications.
From a materials science perspective, (6-Tert-butylpyridin-3-Yl)Methanol has shown potential as a building block for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions has opened avenues for developing new materials with unique electronic and optical properties. Researchers are particularly interested in its applications in organic electronics and sensors.
In conclusion, (6-Tert-butylpyridin-3-Yl)Methanol, CAS No. 1241911-41-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable molecule for future innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing science and technology.
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